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Compound of Interest

Compound Name: silver;hydrate

CAS No.: 61003-60-9

Cat. No.: B14613039

Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides a comprehensive overview of the core properties of silver citrate

hydrate, a compound of significant interest in the pharmaceutical and medical fields. It details

its chemical and physical characteristics, synthesis methodologies, and antimicrobial

mechanisms, presenting quantitative data and experimental protocols for scientific and

research applications.

Chemical and Physical Properties
Silver citrate hydrate is a silver salt of citric acid, recognized for its potent antimicrobial

properties.[1] It typically presents as a white to off-white or light grey crystalline powder.[2][3]

The compound is sensitive to light, which can cause it to darken.[4]
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A summary of the key quantitative properties of silver citrate hydrate is presented in Table 1.

This data is essential for experimental design, formulation development, and quality control.

Property Value References

Chemical Formula Ag₃C₆H₅O₇·xH₂O [1][2]

CAS Number 206986-90-5 [2]

Molecular Weight 512.7 g/mol (anhydrous basis) [2][5]

Appearance
White to off-white/light grey

powder
[2][3][5]

Melting Point 170 °C (decomposes) [2][3][5]

Solubility in Water
1 part in 3500 parts water

(~0.285 g/L or 285 ppm of Ag⁺)
[3][6][7]

Solubility in Citric Acid

Solubility increases

significantly in citric acid

solutions. A maximum Ag(I)

concentration of 23-25 g/L is

achievable in ≥4 mol/L citric

acid.

[6]

Silver (Ag) Content ≥ 55 - 65 % [2]

Storage

Room temperature, in a dry,

cool, well-ventilated place,

protected from light.

[1][8]

Synthesis and Manufacturing
Silver citrate hydrate is typically synthesized via precipitation from an aqueous solution. Several

routes have been established, primarily involving the reaction of a silver salt (commonly silver

nitrate) with a citrate source.
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The general workflow for the synthesis of silver citrate hydrate involves the controlled

precipitation of the compound from aqueous solutions of its precursors, followed by separation

and drying.
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Caption: General experimental workflow for the synthesis of silver citrate hydrate.

Experimental Protocols
Detailed methodologies for common synthesis routes are provided below. Stoichiometric

amounts of analytical grade chemicals are typically dissolved in deionized or reverse osmosis

water.[6]

2.2.1 Sodium Citrate Route This is a direct precipitation method involving the reaction between

silver nitrate and sodium citrate.[6][7]

Protocol:

Prepare separate aqueous solutions of silver nitrate (AgNO₃) and sodium citrate

(Na₃C₆H₅O₇) using stoichiometric amounts.

Mix the two solutions in a beaker under constant magnetic stirring.

Continue stirring for approximately 30 minutes to allow for the formation of a white

precipitate of silver citrate.[6]
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Separate the precipitate from the solution via filtration.

Rinse the collected precipitate with water to remove any unreacted precursors or

byproducts.

Dry the final product.

2.2.2 Sodium Hydroxide (NaOH) Route In this method, sodium hydroxide is used to adjust the

pH and facilitate the precipitation of silver citrate from a solution containing silver nitrate and

citric acid.[7]

Protocol:

Prepare an aqueous solution containing silver nitrate and citric acid.

Slowly add a sodium hydroxide solution to the mixture to adjust the pH, inducing the

precipitation of silver citrate.

Follow steps 3-6 from the Sodium Citrate Route for stirring, separation, rinsing, and drying.

2.2.3 Ammonium Hydroxide (NH₄OH) Route This route uses ammonium hydroxide to create

favorable conditions for the precipitation of silver citrate.[7]

Protocol:

Prepare an aqueous solution containing silver nitrate and citric acid.

Introduce an ammonium hydroxide solution to the mixture to facilitate the precipitation of

silver citrate.

Follow steps 3-6 from the Sodium Citrate Route for stirring, separation, rinsing, and drying.

Synthesis Yield
The synthesis of silver citrate via these precipitation routes is highly efficient, with reported

yields typically exceeding 98%.[9] Discrepancies from a 100% yield are generally attributed to

experimental error during product recovery.[9]
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Antimicrobial Mechanism of Action
The potent antimicrobial activity of silver citrate hydrate is a key attribute for its use in drug

development and medical applications. This activity is attributed to the synergistic actions of

both the silver ions (Ag⁺) and the citrate ions (C₆H₅O₇³⁻).[6]

The primary mechanism involves the release of silver ions, which are known to be highly

effective against a broad spectrum of gram-positive and gram-negative bacteria, yeasts, and

molds.[3][10] The citrate ion may also contribute to the overall antimicrobial effect and act as an

antioxidant.[6][7]
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Caption: Proposed antimicrobial mechanism of action for silver citrate hydrate.

The mechanisms by which silver ions exert their antimicrobial effects include:
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Cell Wall and Membrane Damage: Silver ions can adhere to and disrupt the bacterial cell

wall and cytoplasmic membrane, leading to increased permeability and cell lysis.[10][11]

Inhibition of Cellular Respiration: They can interfere with respiratory enzymes, disrupting the

electron transport chain and leading to the production of reactive oxygen species (ROS),

which cause oxidative stress.[10]

Interaction with Biomolecules: Once inside the cell, silver ions can bind to essential

biomolecules like DNA and RNA, causing them to condense and inhibiting cell replication.

[12]

Protein and Enzyme Inactivation: Ag⁺ ions have a high affinity for thiol (sulfhydryl) groups in

proteins and enzymes, leading to their denaturation and inactivation.[11]

The citrate component may enhance these effects, and some studies suggest it possesses its

own antimicrobial and antioxidant properties.[6]

Characterization Protocols
To confirm the identity, purity, and morphology of synthesized silver citrate hydrate, several

analytical methods are employed.

X-Ray Diffraction (XRD): Used to analyze the crystalline structure of the synthesized powder

and confirm the formation of the correct silver citrate phase.[6]

Differential Scanning Calorimetry (DSC): Employed to study the thermal properties of the

compound, such as its decomposition temperature.[6]

Scanning Electron Microscopy (SEM): Provides information on the surface morphology and

particle shape of the silver citrate powder.[6]

Volumetric Titration: Argentometric titration can be used to determine the total silver content

in the final product, ensuring it meets purity specifications.[6]

Applications in Research and Drug Development
Silver citrate hydrate is a versatile compound with numerous applications in the medical and

pharmaceutical sectors.
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Antimicrobial Agent: It is used as an active ingredient in wound dressings, topical antiseptic

formulations, and medical device coatings to prevent and treat infections.[2][13]

Preservative: Due to its broad-spectrum antimicrobial activity, it serves as a preservative in

cosmetics, deodorants, and other personal care products.[3][13]

Controlled Release Systems: Its low solubility in water is advantageous for developing

formulations that provide a sustained release of silver ions for long-lasting antimicrobial

action.[7]

Research Reagent: In laboratory settings, it is used in the synthesis of other silver

compounds and as a precursor for silver nanoparticles.[1][2] It is also explored for its

potential as an enhancer for antioxidant and anticancer agents.[5]

Stability and Storage
Proper storage is crucial to maintain the integrity of silver citrate hydrate.

Storage Conditions: The compound should be stored at room temperature in a tightly closed

container, placed in a cool, dry, and well-ventilated area.[3][8]

Light Sensitivity: It is sensitive to light and should be stored in opaque containers to prevent

degradation.[1][4]

Incompatibilities: It should be kept away from strong oxidizing agents.[3]

Stability in Solution: While silver citrate has low water solubility, it can be dissolved in citric

acid solutions to form stable silver citrate complexes.[6] However, solutions containing more

than approximately 13 g/L of Ag⁺ may experience crystallization over time.[6][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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